1,3-Difluoro-5-pent-1-enylbenzene
Description
1,3-Difluoro-5-pent-1-enylbenzene is a substituted aromatic compound featuring a benzene ring with fluorine atoms at the 1- and 3-positions and a pent-1-enyl group at the 5-position. The fluorine substituents impart strong electron-withdrawing effects, reducing the electron density of the aromatic ring and influencing reactivity toward electrophilic substitution.
Properties
CAS No. |
121219-24-7 |
|---|---|
Molecular Formula |
C11H12F2 |
Molecular Weight |
182.21 g/mol |
IUPAC Name |
1,3-difluoro-5-pent-1-enylbenzene |
InChI |
InChI=1S/C11H12F2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h4-8H,2-3H2,1H3 |
InChI Key |
AADMFISRZXWFDJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC=CC1=CC(=CC(=C1)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
1,3-Dibromo-5-fluorobenzene
- Structure : Benzene with bromine at 1 and 3 positions and fluorine at 4.
- Key Differences :
- Bromine atoms are heavier (atomic mass ~80 vs. fluorine ~19) and less electronegative, leading to weaker electron-withdrawing effects compared to fluorine.
- Bromine’s polarizability enhances susceptibility to nucleophilic aromatic substitution, unlike fluorine’s resistance to such reactions.
- Higher molecular weight (MW ~252 g/mol vs. ~182 g/mol for 1,3-difluoro derivatives) increases boiling/melting points .
Alkyl-Substituted Benzenes
3-Phenyldodecane (CAS 4621-36-7)
- Structure : Benzene with a 1-ethyloctyl chain.
- Key Differences :
- The long alkyl chain (C10) dominates physical properties, resulting in higher hydrophobicity and lower solubility in polar solvents compared to the alkenyl-fluorinated compound.
- Alkyl groups are electron-donating, activating the ring toward electrophilic substitution—contrasting with fluorine’s deactivating effects .
Data Table: Comparative Properties
*Values estimated based on analog compounds.
Preparation Methods
Palladium-Catalyzed Coupling Reactions
Palladium-mediated cross-coupling reactions represent a cornerstone for introducing alkenyl groups to aromatic systems. For 1,3-difluoro-5-pent-1-enylbenzene, a Suzuki-Miyaura coupling between 5-bromo-1,3-difluorobenzene and pent-1-enylboronic acid offers a direct pathway. The reaction typically employs a Pd(PPh₃)₄ catalyst (1–2 mol%) in a mixed solvent system (toluene/ethanol) with a base such as K₂CO₃ at 80–100°C. Challenges include the synthesis of 5-bromo-1,3-difluorobenzene, which requires directed bromination of the parent arene. Fluorine’s meta-directing effects facilitate bromination at the 5th position under electrophilic conditions (Br₂, FeBr₃, 0°C).
Key Data:
Heck Coupling for Direct Alkene Installation
The Heck reaction couples aryl halides with alkenes, making it suitable for installing the pent-1-enyl group. Using 5-iodo-1,3-difluorobenzene and 1-pentene in the presence of Pd(OAc)₂ and a phosphine ligand (e.g., P(o-tolyl)₃) enables C–C bond formation. The reaction proceeds via oxidative addition of the aryl iodide, alkene insertion, and β-hydride elimination, favoring the (E)-isomer of the alkene. Polar aprotic solvents like DMF enhance reactivity, while silver salts (Ag₂CO₃) mitigate halide scavenging.
Directed Ortho-Metalation and Electrophilic Trapping
Lithium-Halogen Exchange and Electrophilic Quenching
Directed metalation leverages fluorine’s ability to stabilize adjacent negative charges. Treating 1,3-difluorobenzene with LDA (Lithium Diisopropylamide) at −78°C in THF generates a lithiated intermediate at the 5th position, which reacts with pent-1-enyl electrophiles (e.g., pent-1-enyl bromide). This method avoids pre-functionalized aryl halides but requires strict anhydrous conditions.
Example Protocol:
-
Lithiation: 1,3-Difluorobenzene (1 eq) + LDA (1.1 eq) in THF, −78°C, 1 h.
-
Electrophilic Quenching: Add pent-1-enyl bromide (1.2 eq), warm to 0°C, stir 2 h.
-
Workup: Quench with NH₄Cl, extract with EtOAc, purify via column chromatography.
Silyl-Directed Functionalization
Introducing a trimethylsilyl (TMS) group at the 5th position via Friedel-Crafts alkylation (using TMSCl and AlCl₃) facilitates subsequent iodination or borylation. The TMS group is later replaced by the pent-1-enyl chain through Pd-catalyzed cross-coupling, offering a modular approach.
Sonogashira Coupling and Partial Hydrogenation
Alkyne Intermediate Synthesis
Sonogashira coupling of 5-iodo-1,3-difluorobenzene with pent-1-yne installs a terminal alkyne, yielding 1,3-difluoro-5-(pent-1-ynyl)benzene. Catalytic hydrogenation (H₂, Lindlar catalyst) selectively reduces the alkyne to the cis-alkene, though isomerization to the trans-form may occur under prolonged reaction times.
Reaction Optimization:
-
Catalyst: Lindlar (Pd/CaCO₃, quinoline poison).
-
Solvent: Hexane, 25°C, 4 h.
-
Selectivity: >90% cis-alkene (initial 2 h); trans dominance after 8 h.
Dehydrogenation of Alkyl Precursors
From 1,3-Difluoro-5-pentylbenzene
Dehydrogenation of the saturated pentyl side chain introduces the double bond. Using Pd/C (10 wt%) at 200°C under nitrogen flow, the reaction proceeds via β-hydride elimination, yielding the pent-1-enyl derivative. This method is limited by competing over-dehydrogenation to phenylacetylene and requires careful temperature control.
Comparative Yields:
| Starting Material | Product | Yield (%) |
|---|---|---|
| 1,3-Difluoro-5-pentyl | 1,3-Difluoro-5-pent-1-enyl | 40–50 |
Q & A
Q. What are the recommended synthetic routes for 1,3-Difluoro-5-pent-1-enylbenzene, and how can reaction conditions be optimized?
A common approach involves Suzuki-Miyaura coupling or nucleophilic aromatic substitution using fluorinated benzene precursors and pent-1-enyl derivatives. For example, Pd-catalyzed cross-coupling (e.g., PdCl₂(dppf)₂) with boronic esters under anhydrous conditions at 70–80°C can enhance yield . Optimization requires monitoring reaction time, temperature, and ligand choice to minimize side reactions like defluorination. Purification via column chromatography with hexane/ethyl acetate gradients is typical .
Q. What analytical techniques are critical for characterizing 1,3-Difluoro-5-pent-1-enylbenzene?
- NMR Spectroscopy : ¹⁹F NMR is essential for confirming fluorine substitution patterns (δ ~ -110 to -160 ppm for aromatic fluorines).
- GC-MS/HPLC : To assess purity and detect isomers or byproducts.
- IR Spectroscopy : Identifies C-F stretches (1000–1300 cm⁻¹) and alkene C=C vibrations (~1650 cm⁻¹). Reference databases like NIST Chemistry WebBook provide benchmark spectral data for validation .
Q. How should researchers safely handle 1,3-Difluoro-5-pent-1-enylbenzene in the laboratory?
Use fume hoods with local exhaust ventilation to avoid inhalation. Wear nitrile gloves, chemical-resistant goggles, and lab coats. In case of skin contact, wash immediately with soap and water. Store in sealed containers under inert gas (e.g., N₂) at ≤4°C to prevent degradation. Refer to SDS guidelines for fluorinated aromatics, emphasizing toxicity mitigation for nitroso or reactive intermediates .
Advanced Research Questions
Q. How can computational tools predict feasible synthetic pathways for novel derivatives of 1,3-Difluoro-5-pent-1-enylbenzene?
Machine learning platforms (e.g., Pistachio, Reaxys) integrate retrosynthetic analysis using template-based relevance scoring. Input the target structure to generate precursors, prioritizing routes with high plausibility (>0.95) and minimal steps. Validate predictions with experimental data, adjusting for steric hindrance from fluorine substituents .
Q. What strategies resolve contradictions in spectroscopic data (e.g., unexpected ¹H NMR splitting patterns)?
Contradictions may arise from dynamic effects like restricted rotation in the pent-1-enyl group or fluorine-mediated coupling. Use variable-temperature NMR to probe conformational changes. Compare computational (DFT) chemical shift predictions with experimental data to isolate artifacts .
Q. How does the electron-withdrawing effect of fluorine substituents influence the reactivity of 1,3-Difluoro-5-pent-1-enylbenzene in electrophilic substitution?
Fluorine deactivates the aromatic ring, directing electrophiles to the less hindered positions (e.g., para to fluorine). Kinetic studies under controlled conditions (e.g., nitration with HNO₃/H₂SO₄ at 0°C) reveal regioselectivity. Monitor reaction progress via LC-MS to quantify intermediates .
Q. What are the stability challenges of 1,3-Difluoro-5-pent-1-enylbenzene under acidic/basic conditions, and how can degradation be mitigated?
The compound may undergo hydrolysis of the alkene or C-F bond cleavage in strong acids/bases. Stability assays (e.g., pH 1–14 at 25–60°C) with HPLC tracking identify degradation pathways. Buffered conditions (pH 7–8) and low-temperature storage are recommended .
Q. How can researchers address reproducibility issues in catalytic coupling reactions involving this compound?
Trace moisture or oxygen often causes variability. Use rigorously dried solvents (e.g., molecular sieves) and Schlenk-line techniques. Document catalyst loading (e.g., 2–5 mol% Pd), ligand ratios, and degassing steps. Cross-validate with independent labs using shared protocols .
Methodological Notes
- Data Interpretation : Cross-reference experimental results with computational models (e.g., Gaussian for NMR/IR simulations) to resolve ambiguities .
- Contradiction Analysis : Apply iterative hypothesis testing, prioritizing variables like solvent polarity or steric effects .
- Safety Compliance : Align handling protocols with OSHA and EPA guidelines, particularly for fluorinated waste disposal .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
